Cas no 817-71-0 (1-bromopentan-2-one)

1-bromopentan-2-one structure
1-bromopentan-2-one structure
Product Name:1-bromopentan-2-one
CAS No:817-71-0
MF:C5H9BrO
MW:165.028361082077
MDL:MFCD18815510
CID:707042
PubChem ID:10057869
Update Time:2025-04-19

1-bromopentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 1-bromo-
    • 1-bromopentan-2-one
    • SCHEMBL1512183
    • 817-71-0
    • AKOS017413686
    • 1-bromo-2-pentanone
    • XNHTZBFSFZSWOO-UHFFFAOYSA-N
    • 1-bromo-pentan-2-one
    • EN300-217357
    • DTXSID00434826
    • 2-Pentanone, 1-bromo-
    • MDL： MFCD18815510
    • Inchi： 1S/C5H9BrO/c1-2-3-5(7)4-6/h2-4H2,1H3
    • InChI Key： XNHTZBFSFZSWOO-UHFFFAOYSA-N
    • SMILES： BrCC(CCC)=O

Computed Properties

  • Exact Mass: 163.98368g/mol
  • Monoisotopic Mass: 163.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

1-bromopentan-2-one Pricemore >>

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1-bromopentan-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:817-71-0)1-bromopentan-2-one
Order Number:A947759
Stock Status:in Stock
Quantity:50mg/100mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:58
Price ($):212.0/305.0/834.0/2378.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:817-71-0)1-bromopentan-2-one
A947759
Purity:99%/99%/99%/99%
Quantity:50mg/100mg/1g/5g
Price ($):212.0/305.0/834.0/2378.0
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